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Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B3363926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-U-50488 hydrochloride is a selective agonist of the kappa-opioid receptor (KOR), a G-

protein coupled receptor involved in a variety of physiological processes including analgesia,

diuresis, and the modulation of mood and addiction.[1] Intrathecal (i.t.) administration allows for

the direct delivery of therapeutic agents to the cerebrospinal fluid (CSF), bypassing the blood-

brain barrier and enabling targeted action on the spinal cord.[2] These protocols provide a

detailed guide for the intrathecal injection of (+)-U-50488 hydrochloride in rodent models, a

critical technique for investigating its effects on spinal nociceptive processing and other central

nervous system functions.

Quantitative Data Summary
The following tables summarize the reported intrathecal doses of U-50488H and its effects in

rats. It is important to note that optimal doses may vary depending on the specific animal

model, strain, and experimental endpoint.

Table 1: Intrathecal Dose-Response of U-50488H in Rats (Formalin Test)
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Dose (nmol)
Analgesic Effect (%
Maximum Possible
Analgesia)

Reference

5
Gradual reduction in pain

scores
[3]

10
Gradual reduction in pain

scores
[3]

35
Gradual reduction in pain

scores
[3]

6.20 (ED50) 50% [3]

Table 2: Effect of Intrathecal U-50488H on Visceral Nociception in Rats

Dose (µg)
Analgesic Effect (%
Maximum Possible
Effect)

Pain Model Reference

100 20% Colorectal distension [4]

Experimental Protocols
Materials

(+)-U-50488 hydrochloride

Sterile, pyrogen-free saline (0.9% NaCl)

Hamilton syringe (10 µL or 25 µL)

30-gauge, ½-inch needle for mice; 25-gauge needle for rats

Anesthetic (e.g., isoflurane)

Animal clippers
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70% ethanol

Sterile gauze

Drug Preparation
Calculate the required amount of (+)-U-50488 hydrochloride based on the desired final

concentration and injection volume.

Dissolve the compound in sterile saline to the desired concentration. Ensure complete

dissolution.

Filter-sterilize the solution using a 0.22 µm syringe filter.

Store the solution appropriately, protected from light, until use.

Intrathecal Injection Procedure (Acute Needle Puncture)
This procedure should be performed under aseptic conditions.

Animal Preparation:

Anesthetize the animal (e.g., using isoflurane).

Shave the fur over the lumbar region of the back.

Wipe the shaved area with 70% ethanol.

Positioning:

Position the animal on a sterile field. For mice, placing them over a 15 mL conical tube can

help flex the spine.[5]

Palpate the iliac crests. The injection site is on the midline between the L5 and L6

vertebrae, which is typically at the level of the iliac crests.[2]

Injection:

Hold the needle and syringe at a 15-30° angle to the back for rats.[2]
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Insert the needle through the skin and muscle, aiming for the intervertebral space.

A characteristic "pop" or a slight tail flick often indicates successful entry into the

intrathecal space.[1][6]

Slowly inject the desired volume (typically 5-10 µL for mice and 10-50 µL for rats).[2]

A small volume "chaser" of sterile saline (e.g., 5 µL) can be used to ensure complete

delivery of the drug.[6]

Post-Injection Care:

Withdraw the needle smoothly.

Apply gentle pressure to the injection site with sterile gauze to prevent CSF leakage.

Monitor the animal until it has fully recovered from anesthesia. Temporary motor paralysis

can be a sign of successful drug administration.[1]

Observe the animal for any adverse effects.

Visualizations
Signaling Pathway of (+)-U-50488 Hydrochloride
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Caption: Signaling pathway of (+)-U-50488 hydrochloride via the kappa-opioid receptor.
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Experimental Workflow for Intrathecal Injection
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Caption: Experimental workflow for intrathecal injection of (+)-U-50488 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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